Cas no 62702-55-0 (4-Keto Retinol (~90%))

• Product Name: 4-Keto Retinol (~90%)
• CAS No: 62702-55-0
• Molecular Formula: C₂₀H₂₈O₂
• Molecular Weight: 300.43512
• CID: 826385
• PubChem ID: 5289090

4-Keto Retinol (~90%) Properties

Names and Identifiers

• 9-cis-4-Ketoretinol
• 4-Keto Retinol
• 3-[(1E,3E,5E,7E)-9-hydroxy-3,7-dimethylnona-1,3,5,7-tetraenyl]-2,4,4-trimethylcyclohex-2-en-1-one
• 4-Ketoretinol
• 4-oxovitamin-alpha-alcohol
• 4-oxoROL
• 4-oxo-ROL
• OXR
• 4-oxo-Retinol
• UNII-6FFM6M3NPT
• PD007707
• 3,7-dimethyl-9-(3-oxo-2,6,6-trimethyl-1-cyclohexenyl)-2,4,6,8-nonatetraen-1-ol
• Q27093646
• 62702-55-0
• 4-ketovitamin A(1)
• SCHEMBL1598556
• all-trans-4-oxoretinol
• 4-Keto Retinol (~90%)
• 4-oxovitamin A1
• Retinol, 4-oxo-
• 3-[(1E,3E,5E,7E)-9-hydroxy-3,7-dimethylnona-1,3,5,7-tetraen-1-yl]-2,4,4-trimethylcyclohex-2-en-1-one
• 3-((1E,3E,5E,7E)-9-hydroxy-3,7-dimethylnona-1,3,5,7-tetraenyl)-2,4,4-trimethylcyclohex-2-enone
• DTXSID80866949
• 3-((1E,3E,5E,7E)-9-Hydroxy-3,7-dimethylnona-1,3,5,7-tetraen-1-yl)-2,4,4-trimethylcyclohex-2-enone
• RETIN-4-ONE, 15-HYDROXY-
• 4-oxovitamin-A-alcohol
• 4-ketovitamin-alpha-alcohol
• CHEBI:44597
• 4OVA1
• 4-Oxoretinol
• DB02699
• 4-ketovitamin-A-alcohol
• 6FFM6M3NPT

• InChIKey： PLIUCYCUYQIBDZ-RMWYGNQTSA-N
• Inchi： InChI=1S/C20H28O2/c1-15(7-6-8-16(2)12-14-21)9-10-18-17(3)19(22)11-13-20(18,4)5/h6-10,12,21H,11,13-14H2,1-5H3/b8-6+,10-9+,15-7+,16-12+
• SMILES： CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CCO)C)C

Computed Properties

• Exact Mass: 300.20900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 300.208930132g/mol
• Heavy Atom Count: 22
• Complexity: 567
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 4.68930
• PSA: 37.30000
• Melting Point: 102-106°C
• Solubility: Acetonitrile (Slightly), Chloroform (Slightly)
• Stability/Shelf Life: Unstable! Light, Temperature and Moisture Sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids